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Compound of Interest

Compound Name: Bicyclo[3.1.0]hexan-6-amine

CAS No.: 61888-99-1

Cat. No.: B12213294 Get Quote

Executive Summary & Chemical Context
Bicyclo[3.1.0]hexan-6-amine (CAS: 61888-99-1 for free base) is a strained bicyclic amine

often used as a pharmaceutical building block. Its disposal requires strict adherence to

protocols governing corrosive organic bases.

Critical Warning: Unlike simple aliphatic amines, the strained cyclopropane ring in this molecule

adds potential instability. It must never be mixed with strong oxidizers or anhydrous acids in

uncontrolled conditions, as the heat of neutralization combined with ring strain release can be

hazardous.
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Property Value/Description Implications for Disposal

Physical State
Liquid (Free Base) / Solid (HCl

Salt)

Liquids require secondary

containment; Solids require

double-bagging.

Basicity (pKa) ~10.5 (Estimated)

Highly Corrosive. Incompatible

with acids and aluminum

containers.

Flash Point
< 60°C (Estimated for Free

Base)

Treat as Flammable Liquid.

Ground all vessels to prevent

static discharge.

Water Solubility Moderate to High

Do NOT dispose via

sink/sewer. High aquatic

toxicity potential.

Hazard Characterization & Segregation
Before initiating disposal, the waste stream must be characterized to prevent "cocktail"

reactions in waste drums.

Incompatibility Matrix
Strictly Segregate From:

Acids: Violent exothermic reaction.

Acid Chlorides/Anhydrides: Explosive polymerization or acylation risk.

Oxidizers (Peroxides, Nitrates): Fire/Explosion hazard.

Halogenated Solvents: Potential for alkylation reactions over time (exothermic).

Waste Stream Classification
Assign the material to the following waste stream based on your facility's coding (e.g., RCRA

codes in the US):
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Primary Code:D002 (Corrosive)

Secondary Code:D001 (Ignitable - if free base liquid)

Description: "Waste Amines, Liquid, Corrosive, Flammable, N.O.S. (Bicyclo[3.1.0]hexan-6-
amine)"[1][2][3][4][5]

Step-by-Step Disposal Workflow
Phase A: Pre-Disposal Stabilization
If the material is pure and unreacted, skip to Phase B. If the material is a reaction mixture or

potentially unstable:

Dilution: Dilute the amine in a compatible solvent (e.g., Ethanol or 2-Propanol) to reduce

vapor pressure and reaction rates.

Neutralization (Optional - Expert Only):

Why: To convert the volatile, corrosive free base into a stable, non-volatile hydrochloride

salt.

Protocol: In an ice bath, slowly add 1M HCl in ether/dioxane to the amine solution. Filter

the resulting solid.

Result: The solid salt is safer to handle but remains a hazardous chemical waste.

Phase B: Packaging & Labeling
Standard: UN-rated High-Density Polyethylene (HDPE) or Glass containers. Do not use metal

(corrosion risk).[6]

Container Selection: Use a wide-mouth HDPE jar for solids or a narrow-neck HDPE bottle for

liquids.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12213294?utm_src=pdf-body
https://www.benchchem.com/product/b12213294?utm_src=pdf-body
https://www.chemnet.com/cas/en/61888-99-1/Bicyclo%5B310%5Dhexan-6-amine.html
https://www.bldpharm.com/products/1803570-50-4.html
https://www.sigmaaldrich.com/JP/ja/product/pharmablockusainc/pbkh9c0d3c17?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/aablocksinc/aabh9616c90b
https://static.cymitquimica.com/products/10/pdf/sds-F521022.pdf
https://www.kent.edu/compliance/lab-waste-disposal-requirement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12213294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attach the hazardous waste tag immediately upon the first drop of waste entering the

bottle.

Constituents: List "Bicyclo[3.1.0]hexan-6-amine" explicitly; do not use abbreviations.

Hazard Checkboxes: Check "Corrosive" and "Flammable" (if liquid).[7]

Phase C: Final Disposal Path
Method:High-Temperature Incineration (Rotary Kiln).

Rationale: Incineration ensures complete destruction of the strained ring system and

nitrogenous components, preventing environmental bioaccumulation.

Prohibited Methods:

Sewer Disposal:Strictly Prohibited. Amines are toxic to aquatic life and disrupt microbial

balance in water treatment.

Evaporation: Prohibited by EPA and most international regulatory bodies.

Operational Decision Tree (Visualization)
The following diagram illustrates the decision logic for handling Bicyclo[3.1.0]hexan-6-amine
waste, ensuring segregation from incompatible streams.
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Waste Generation:
Bicyclo[3.1.0]hexan-6-amine

Check Physical State

Liquid (Free Base)

Is Liquid

Solid (Salt Form)

Is Solid

Segregation Check:
Isolate from Acids & Oxidizers

Container:
HDPE Bottle

(Vented Cap Recommended)

Liquid Path

Container:
Wide-Mouth HDPE Jar

(Double Bagged)

Solid Path

Labeling:
'Corrosive', 'Flammable'
List Full Chemical Name

Final Disposal:
High-Temp Incineration
(Licensed Contractor)
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Caption: Operational workflow for segregating, packaging, and disposing of bicyclic amine

waste streams.

Emergency Response Procedures
Scenario: Spillage in the Laboratory

Evacuate & Ventilate: Amines have potent odors and respiratory toxicity. Clear the area

immediately.

PPE: Wear a full-face respirator (organic vapor cartridge), butyl rubber gloves, and a

chemical-resistant apron.

Containment:

Do NOT use paper towels (fire risk due to heat of absorption).

Use vermiculite or commercial amine neutralizers (citric acid-based).

Cleanup:

Mix the absorbent with the spill.

Scoop into a disposable container.

Label as "Debris from Amine Spill" and process as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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